Cas no 1226163-72-9 (2-(thiophen-2-yl)pyridine-4-carbaldehyde)

• Product Name: 2-(thiophen-2-yl)pyridine-4-carbaldehyde
• CAS No: 1226163-72-9
• MF: C₁₀H₇NOS
• MW: 189.233680963516
• MDL: MFCD16302842
• CID: 5042401
• PubChem ID: 82075403
• Update Time: 2026-02-28

2-(thiophen-2-yl)pyridine-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-thiophen-2-ylpyridine-4-carbaldehyde
• 2-(thiophen-2-yl)isonicotinaldehyde
• 2-(thiophen-2-yl)pyridine-4-carbaldehyde

• MDL： MFCD16302842
• Inchi： 1S/C10H7NOS/c12-7-8-3-4-11-9(6-8)10-2-1-5-13-10/h1-7H
• InChI Key： VYEAKJBVRGGAPH-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1C=C(C=O)C=CN=1

Computed Properties

• Exact Mass: 189.025
• Monoisotopic Mass: 189.025
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 58.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridine carboxaldehydes

Additional information on 2-(thiophen-2-yl)pyridine-4-carbaldehyde

Comprehensive Overview of 2-(thiophen-2-yl)pyridine-4-carbaldehyde (CAS No. 1226163-72-9)

2-(thiophen-2-yl)pyridine-4-carbaldehyde (CAS No. 1226163-72-9) is a versatile organic compound that has garnered significant attention in recent years due to its unique structural properties and broad applications in pharmaceuticals, materials science, and agrochemical research. This compound, characterized by its thiophene-pyridine hybrid structure, serves as a critical intermediate in the synthesis of various bioactive molecules. Researchers and industry professionals are increasingly exploring its potential in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents, aligning with the growing demand for novel therapeutic solutions.

The molecular structure of 2-(thiophen-2-yl)pyridine-4-carbaldehyde combines a pyridine ring with a thiophene moiety, which enhances its electronic and steric properties. This structural feature makes it an excellent candidate for catalysis and ligand design in coordination chemistry. Recent studies highlight its role in the development of metal-organic frameworks (MOFs), a hot topic in materials science due to their applications in gas storage, catalysis, and sensing. The compound's aldehyde functional group further allows for diverse chemical modifications, enabling the creation of customized derivatives for targeted applications.

In the pharmaceutical industry, 2-(thiophen-2-yl)pyridine-4-carbaldehyde is gaining traction as a building block for small-molecule drugs. Its ability to interact with biological targets, such as enzymes and receptors, makes it valuable for designing anti-inflammatory and anticancer compounds. With the rise of personalized medicine and AI-driven drug discovery, this compound's relevance has surged, as it aligns with the need for high-quality, synthetically accessible intermediates. Additionally, its potential in photovoltaic materials and OLEDs has sparked interest in renewable energy research, addressing global sustainability challenges.

From a synthetic chemistry perspective, 2-(thiophen-2-yl)pyridine-4-carbaldehyde offers a robust platform for cross-coupling reactions and multicomponent syntheses. Its compatibility with modern green chemistry principles, such as solvent-free reactions and catalytic transformations, makes it an attractive choice for environmentally conscious laboratories. As the scientific community prioritizes sustainable synthesis, this compound stands out for its efficiency and minimal environmental impact.

In conclusion, 2-(thiophen-2-yl)pyridine-4-carbaldehyde (CAS No. 1226163-72-9) is a multifaceted compound with expanding applications across multiple disciplines. Its structural versatility, combined with its relevance to cutting-edge research areas like drug discovery, materials science, and green chemistry, ensures its continued importance in both academic and industrial settings. As researchers uncover new uses for this compound, its role in addressing contemporary scientific and technological challenges will undoubtedly grow.